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molecular formula C12H12F3NO2 B3214687 Ethyl 3-amino-4-(2,4,5-trifluorophenyl)but-2-enoate CAS No. 1151240-89-9

Ethyl 3-amino-4-(2,4,5-trifluorophenyl)but-2-enoate

Cat. No. B3214687
CAS RN: 1151240-89-9
M. Wt: 259.22 g/mol
InChI Key: SFBGUVPIIJRHFD-YVMONPNESA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08518946B2

Procedure details

Ethyl 3-oxo-4-(2,4,5-trifluoro-phenyl)-butyrate 1c (24.6 g, 94.5 mmol) was dissolved in 240 mL of methanol, and ammonium acetate (36.4 g, 473 mmol) was added to the solution. The reaction mixture was heated to reflux for 3 hours. The reaction mixture was concentrated under reduced pressure, and then 100 mL of water was added to the residues. The mixture was extracted with ethyl acetate (200 mL×3), and the combined organic phase was washed with 200 mL of saturated brine, dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure to obtain a light yellow solid. The resulting solid was dissolved in 50 mL of ethyl acetate at 80° C., and then 50 mL of n-hexane and seed-crystal were added to the solution. The mixture was cooled to room temperature, and half an hour later, 100 mL of n-hexane was added. The mixture was stored in refrigerator for 12 hours and then filtered to obtain the title compound ethyl 3-amino-4-(2,4,5-trifluoro-phenyl)-but-2-enoate 1d (19.5 g, yield 80%) as a white solid. MS m/z (ESI): 260.1 [M+1].
Name
Ethyl 3-oxo-4-(2,4,5-trifluoro-phenyl)-butyrate
Quantity
24.6 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
240 mL
Type
solvent
Reaction Step One
Name
ammonium acetate
Quantity
36.4 g
Type
reactant
Reaction Step Two
Name
n-hexane
Quantity
50 mL
Type
reactant
Reaction Step Three
Name
n-hexane
Quantity
100 mL
Type
reactant
Reaction Step Four
Name
ethyl acetate
Quantity
50 mL
Type
solvent
Reaction Step Five
Name
ethyl 3-amino-4-(2,4,5-trifluoro-phenyl)-but-2-enoate
Yield
80%

Identifiers

REACTION_CXSMILES
O=[C:2]([CH2:9][C:10]1[CH:15]=[C:14]([F:16])[C:13]([F:17])=[CH:12][C:11]=1[F:18])[CH2:3][C:4]([O:6][CH2:7][CH3:8])=[O:5].C([O-])(=O)C.[NH4+:23].CCCCCC>CO.C(OCC)(=O)C>[NH2:23][C:2]([CH2:9][C:10]1[CH:15]=[C:14]([F:16])[C:13]([F:17])=[CH:12][C:11]=1[F:18])=[CH:3][C:4]([O:6][CH2:7][CH3:8])=[O:5] |f:1.2|

Inputs

Step One
Name
Ethyl 3-oxo-4-(2,4,5-trifluoro-phenyl)-butyrate
Quantity
24.6 g
Type
reactant
Smiles
O=C(CC(=O)OCC)CC1=C(C=C(C(=C1)F)F)F
Name
methanol
Quantity
240 mL
Type
solvent
Smiles
CO
Step Two
Name
ammonium acetate
Quantity
36.4 g
Type
reactant
Smiles
C(C)(=O)[O-].[NH4+]
Step Three
Name
n-hexane
Quantity
50 mL
Type
reactant
Smiles
CCCCCC
Step Four
Name
n-hexane
Quantity
100 mL
Type
reactant
Smiles
CCCCCC
Step Five
Name
ethyl acetate
Quantity
50 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 3 hours
Duration
3 h
CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated under reduced pressure
ADDITION
Type
ADDITION
Details
100 mL of water was added to the residues
EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted with ethyl acetate (200 mL×3)
WASH
Type
WASH
Details
the combined organic phase was washed with 200 mL of saturated brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to obtain a light yellow solid
FILTRATION
Type
FILTRATION
Details
filtered

Outcomes

Product
Details
Reaction Time
 12 h
Name
ethyl 3-amino-4-(2,4,5-trifluoro-phenyl)-but-2-enoate
Type
product
Smiles
NC(=CC(=O)OCC)CC1=C(C=C(C(=C1)F)F)F
Measurements
Type Value Analysis
AMOUNT: MASS 19.5 g
YIELD: PERCENTYIELD 80%
YIELD: CALCULATEDPERCENTYIELD 79.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US08518946B2

Procedure details

Ethyl 3-oxo-4-(2,4,5-trifluoro-phenyl)-butyrate 1c (24.6 g, 94.5 mmol) was dissolved in 240 mL of methanol, and ammonium acetate (36.4 g, 473 mmol) was added to the solution. The reaction mixture was heated to reflux for 3 hours. The reaction mixture was concentrated under reduced pressure, and then 100 mL of water was added to the residues. The mixture was extracted with ethyl acetate (200 mL×3), and the combined organic phase was washed with 200 mL of saturated brine, dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure to obtain a light yellow solid. The resulting solid was dissolved in 50 mL of ethyl acetate at 80° C., and then 50 mL of n-hexane and seed-crystal were added to the solution. The mixture was cooled to room temperature, and half an hour later, 100 mL of n-hexane was added. The mixture was stored in refrigerator for 12 hours and then filtered to obtain the title compound ethyl 3-amino-4-(2,4,5-trifluoro-phenyl)-but-2-enoate 1d (19.5 g, yield 80%) as a white solid. MS m/z (ESI): 260.1 [M+1].
Name
Ethyl 3-oxo-4-(2,4,5-trifluoro-phenyl)-butyrate
Quantity
24.6 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
240 mL
Type
solvent
Reaction Step One
Name
ammonium acetate
Quantity
36.4 g
Type
reactant
Reaction Step Two
Name
n-hexane
Quantity
50 mL
Type
reactant
Reaction Step Three
Name
n-hexane
Quantity
100 mL
Type
reactant
Reaction Step Four
Name
ethyl acetate
Quantity
50 mL
Type
solvent
Reaction Step Five
Name
ethyl 3-amino-4-(2,4,5-trifluoro-phenyl)-but-2-enoate
Yield
80%

Identifiers

REACTION_CXSMILES
O=[C:2]([CH2:9][C:10]1[CH:15]=[C:14]([F:16])[C:13]([F:17])=[CH:12][C:11]=1[F:18])[CH2:3][C:4]([O:6][CH2:7][CH3:8])=[O:5].C([O-])(=O)C.[NH4+:23].CCCCCC>CO.C(OCC)(=O)C>[NH2:23][C:2]([CH2:9][C:10]1[CH:15]=[C:14]([F:16])[C:13]([F:17])=[CH:12][C:11]=1[F:18])=[CH:3][C:4]([O:6][CH2:7][CH3:8])=[O:5] |f:1.2|

Inputs

Step One
Name
Ethyl 3-oxo-4-(2,4,5-trifluoro-phenyl)-butyrate
Quantity
24.6 g
Type
reactant
Smiles
O=C(CC(=O)OCC)CC1=C(C=C(C(=C1)F)F)F
Name
methanol
Quantity
240 mL
Type
solvent
Smiles
CO
Step Two
Name
ammonium acetate
Quantity
36.4 g
Type
reactant
Smiles
C(C)(=O)[O-].[NH4+]
Step Three
Name
n-hexane
Quantity
50 mL
Type
reactant
Smiles
CCCCCC
Step Four
Name
n-hexane
Quantity
100 mL
Type
reactant
Smiles
CCCCCC
Step Five
Name
ethyl acetate
Quantity
50 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 3 hours
Duration
3 h
CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated under reduced pressure
ADDITION
Type
ADDITION
Details
100 mL of water was added to the residues
EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted with ethyl acetate (200 mL×3)
WASH
Type
WASH
Details
the combined organic phase was washed with 200 mL of saturated brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to obtain a light yellow solid
FILTRATION
Type
FILTRATION
Details
filtered

Outcomes

Product
Details
Reaction Time
 12 h
Name
ethyl 3-amino-4-(2,4,5-trifluoro-phenyl)-but-2-enoate
Type
product
Smiles
NC(=CC(=O)OCC)CC1=C(C=C(C(=C1)F)F)F
Measurements
Type Value Analysis
AMOUNT: MASS 19.5 g
YIELD: PERCENTYIELD 80%
YIELD: CALCULATEDPERCENTYIELD 79.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.